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Compound of Interest

Compound Name:
4-(chloromethyl)pyridazine

hydrochloride

CAS No.: 50901-48-9

Cat. No.: B6151622

Get Quote

Executive Summary
4-(Chloromethyl)pyridazine hydrochloride is a high-value heterocyclic building block used

primarily in the synthesis of bioactive pharmaceutical ingredients. Distinguished by its electron-

deficient pyridazine ring, the chloromethyl moiety exhibits enhanced electrophilicity compared

to its phenyl or pyridyl analogs (benzyl or picolyl chlorides). This guide provides a definitive

technical reference for its physicochemical properties, synthesis protocols, reactivity profiles,

and safety considerations in drug development workflows.

Chemical Identity & Physicochemical Properties[4]
[5][6][7][8][9]
The compound exists primarily as a hydrochloride salt to prevent the self-alkylation

(polymerization) inherent to the free base form.

Table 1: Core Chemical Data
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Property Data

Compound Name 4-(Chloromethyl)pyridazine hydrochloride

CAS Number (Salt) 50901-48-9

CAS Number (Free Base) 94693-72-8

Molecular Formula C₅H₅ClN₂ · HCl (or C₅H₆Cl₂N₂)

Molecular Weight 165.02 g/mol (Salt) / 128.56 g/mol (Base)

Appearance Off-white to beige hygroscopic solid

Solubility
Soluble in water, DMSO, Methanol; Insoluble in

non-polar solvents

SMILES (Salt) ClCc1ccnnc1.Cl

IUPAC Name 4-(chloromethyl)pyridazine hydrochloride

Synthesis & Preparation Methodologies
Synthesis of 4-(chloromethyl)pyridazine requires careful control to avoid over-chlorination or

decomposition. Two primary routes are established in the literature: Radical Chlorination

(Method A) and Nucleophilic Substitution (Method B).

Method A: Radical Chlorination (TCCA Route)
This method utilizes trichloroisocyanuric acid (TCCA) to directly chlorinate 4-methylpyridazine.

It is favored for its operational simplicity and avoidance of gaseous Cl₂.

Precursor: 4-Methylpyridazine[1]

Reagent: Trichloroisocyanuric acid (TCCA)

Solvent: Acetonitrile or CCl₄[2]

Mechanism: Radical substitution at the benzylic-like position.

Method B: Deoxychlorination (Thionyl Chloride Route)
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The classic approach involves converting pyridazine-4-methanol to the chloride. This method

yields a purer product but requires the alcohol precursor.

Precursor: Pyridazine-4-methanol

Reagent: Thionyl Chloride (SOCl₂)

Solvent: Dichloromethane (DCM) or Toluene

Catalyst: DMF (Catalytic)

Experimental Protocol: Method A (TCCA)
Note: This protocol is adapted from patent literature [1].

Setup: Charge a reaction vessel with 4-methylpyridazine (1.0 eq) and anhydrous acetonitrile

(10 vol).

Addition: Add trichloroisocyanuric acid (TCCA) (0.5 eq) portion-wise at 25°C.

Reaction: Stir the mixture at room temperature for 3–4 hours. Monitor by TLC or HPLC for

consumption of starting material.

Workup: Filter the mixture to remove cyanuric acid byproduct.

Salt Formation: Cool the filtrate to 0°C and add 4M HCl in dioxane (1.1 eq) dropwise.

Isolation: The hydrochloride salt precipitates.[3] Filter, wash with cold ether, and dry under

vacuum / N₂ atmosphere.

Synthesis Workflow Diagram
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Method A: Radical Chlorination

Method B: Deoxychlorination
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Caption: Dual synthetic pathways for generating 4-(chloromethyl)pyridazine HCl via radical

chlorination or nucleophilic substitution.

Reactivity Profile & Stability
The chloromethyl group on the pyridazine ring is exceptionally reactive due to the electron-

withdrawing nature of the diazine system (inductive and mesomeric effects).

Key Reactivity Features
Enhanced Electrophilicity: The pyridazine ring pulls electron density, making the methylene

carbon highly susceptible to nucleophilic attack (

).

Self-Alkylation: The free base contains a nucleophilic nitrogen (N1 or N2) and an electrophilic

carbon. In solution, the free base can intermolecularly alkylate to form insoluble polymers.

Always store as the HCl salt.

Hygroscopicity: The HCl salt readily absorbs atmospheric moisture, which can lead to

hydrolysis (reversion to the alcohol) over time.

Reactivity Map
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Caption: Primary reactivity modes showing S_N2 displacement by nucleophiles and the risk of

polymerization in free base form.

Applications in Drug Discovery
This compound serves as a critical intermediate for introducing the pyridazin-4-ylmethyl motif, a

pharmacophore found in various therapeutic classes.

Cognition Enhancers: Used in the synthesis of alpha,alpha-disubstituted aromatics designed

to enhance neurotransmitter release (acetylcholine, dopamine) [2].[4]

Anti-Infectives: Employed in the synthesis of tetrazole derivatives for the treatment of

tuberculosis [1].

Kinase Inhibitors: The pyridazine ring acts as a bioisostere for pyridine or phenyl rings, often

improving solubility and metabolic stability (lowering LogP).

Safety & Handling Protocols
Hazard Classification: Corrosive (Skin Corr. 1B), Acute Tox. (Oral/Inhalation).[2]
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Genotoxicity Warning: As a nitrogen mustard analog (alkylating agent), it should be treated

as a potential mutagen. Use a fume hood and double-gloving protocols.

Neutralization: When generating the free base for a reaction, do so in situ. Do not isolate or

store the free base.

Spill Cleanup: Neutralize spills with dilute ammonia or sodium bicarbonate solution to

decompose the alkylating potential before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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